Cas no 169217-42-9 (Calicoferol E)

• Product Name: Calicoferol E
• CAS No: 169217-42-9
• MF: C₂₇H₄₂O₂
• MW: 398.621188640594
• CID: 151734
• Update Time: 2024-03-01

Calicoferol E Chemical and Physical Properties

Names and Identifiers

• 5H-Inden-5-one,1-[(1R)-1,5-dimethylhexyl]octahydro-4-[2-(5-hydroxy-2-methylphenyl)ethyl]-7a-methyl-,(1R,3aS,4S,7aR)-
• 9,10-Secocholesta-1,3,5(10)-trien-9-one,3-hydroxy- (9CI)
• Calicoferol E
• BDBM50358246
• LMST03020157

• Inchi： 1S/C27H42O2/c1-18(2)7-6-8-20(4)24-13-14-25-23(26(29)15-16-27(24,25)5)12-10-21-17-22(28)11-9-19(21)3/h9,11,17-18,20,23-25,28H,6-8,10,12-16H2,1-5H3/t20-,23+,24-,25+,27-/m1/s1
• InChI Key： OZROZYIBIZOAQQ-DLBXBJKMSA-N
• SMILES： O=C1CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]2[C@@H]1CCC1C=C(C=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 541
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids